molecular formula C10H12N2O2 B8730100 Methyl 5-aminoindoline-2-carboxylate

Methyl 5-aminoindoline-2-carboxylate

Cat. No.: B8730100
M. Wt: 192.21 g/mol
InChI Key: IVNLMTGEMBGSHB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 5-aminoindoline-2-carboxylate is a useful research compound. Its molecular formula is C10H12N2O2 and its molecular weight is 192.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H12N2O2

Molecular Weight

192.21 g/mol

IUPAC Name

methyl 5-amino-2,3-dihydro-1H-indole-2-carboxylate

InChI

InChI=1S/C10H12N2O2/c1-14-10(13)9-5-6-4-7(11)2-3-8(6)12-9/h2-4,9,12H,5,11H2,1H3

InChI Key

IVNLMTGEMBGSHB-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1CC2=C(N1)C=CC(=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of the product from Step 1 (8.81 g, 0.0431 mol), under nitrogen, is treated with magnesium turnings (3.3 g) and kept for about 10 min when the solution became cloudy and an exothermic reaction began. It is stirred for an additional 5 min (23-24° C.), cooled to 6-7° C. in a water bath and kept for 5.5 h. This mixture is kept at 8° C. for 18 h, acidified to pH 3 with ice cold 6N HCl, neutralized with saturated NaHCO3, and extracted with EtOAc. The extracts are washed with water, dried (Na2SO4) and concentrated in vacuo to give 7.39 g of the titled product: MS (ES) m/z 193 (M+H+), 215 (17+Na+); 1H NMR (300 MHz, CDCl3); δ3.28 (m, 2H), 3.52 (broad s, 3H), 374 (s, 3H), 4.33 (q, 1H), 6.46 (m, 1H), 6.56 (m, 2H).
Quantity
8.81 g
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reactant
Reaction Step One
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3.3 g
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reactant
Reaction Step One
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